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Compound of Interest

Compound Name:
1-Hydroxycyclohexanecarboxylic

acid

Cat. No.: B072880 Get Quote

Essential Safety and Handling Guide for 1-
Hydroxycyclohexanecarboxylic Acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-Hydroxycyclohexanecarboxylic acid. It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Chemical Safety and Hazard Information
1-Hydroxycyclohexanecarboxylic acid is a solid organic compound that can cause skin and

serious eye irritation.[1][2][3][4] It may also cause respiratory irritation.[1][3][4] Ingestion of this

chemical is harmful.[1][4]

Hazard Category Classification

Acute Toxicity, Oral Category 4

Skin Irritation Category 2

Serious Eye Irritation Category 2 / 2A

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory irritation)
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Personal Protective Equipment (PPE)
To ensure personal safety while handling 1-Hydroxycyclohexanecarboxylic acid, the

following personal protective equipment is mandatory.

Protection Type Specification Rationale

Eye Protection
Tightly fitting safety goggles or

a face shield.[1][2]

To prevent eye contact which

can cause serious irritation.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).[1][2][5]

To avoid skin contact which

causes irritation.

Skin and Body Protection

Laboratory coat and

appropriate protective clothing.

[1][2][5]

To prevent skin exposure.

Respiratory Protection
Use a dust mask or respirator

when dust is generated.[2][3]

To avoid respiratory tract

irritation.[1][3]

Operational Plan: Step-by-Step Handling Procedure
Adherence to the following procedural steps is crucial for the safe handling of 1-
Hydroxycyclohexanecarboxylic acid.

Preparation:

Ensure the work area is well-ventilated, preferably within a chemical fume hood.[1][5]

Confirm that an eyewash station and safety shower are readily accessible.[5]

Don all required Personal Protective Equipment (PPE) before handling the chemical.[1][5]

Handling:

Avoid generating dust when weighing or transferring the solid.[1][3]

Use non-sparking tools to prevent ignition sources.[1]
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Avoid contact with skin and eyes.[1][5]

Do not eat, drink, or smoke in the handling area.[1][5]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][2][5]

Keep away from incompatible materials such as oxidizing agents.[2]

Disposal Plan
Proper disposal of 1-Hydroxycyclohexanecarboxylic acid and its containers is critical to

prevent environmental contamination and ensure safety.

Waste Collection:

Collect waste material in a suitable, labeled, and closed container.[1]

Disposal Method:

Dispose of the chemical waste in accordance with federal, state, and local regulations.[2]

[5]

It may be possible to dissolve the material in a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[2]

Container Disposal:

Do not reuse empty containers.[5]

Dispose of contaminated packaging as unused product.[5]
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Handling Workflow for 1-Hydroxycyclohexanecarboxylic Acid
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Caption: Procedural workflow for handling 1-Hydroxycyclohexanecarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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